Cas no 1597154-72-7 (4-Bromo-6-(4-ethoxyphenyl)pyrimidine)

• Product Name: 4-Bromo-6-(4-ethoxyphenyl)pyrimidine
• CAS No: 1597154-72-7
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 5056320
• Update Time: 2025-06-09

4-Bromo-6-(4-ethoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(4-ethoxyphenyl)pyrimidine
• 4-Bromo-6-(4-ethoxyphenyl)pyrimidine

• Inchi： 1S/C12H11BrN2O/c1-2-16-10-5-3-9(4-6-10)11-7-12(13)15-8-14-11/h3-8H,2H2,1H3
• InChI Key： OJYGSZHTRSFXJO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CC(=CC=2)OCC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: 3.2
• Topological Polar Surface Area: 35

Additional information on 4-Bromo-6-(4-ethoxyphenyl)pyrimidine

Recent Advances in the Study of 4-Bromo-6-(4-ethoxyphenyl)pyrimidine (CAS: 1597154-72-7)

4-Bromo-6-(4-ethoxyphenyl)pyrimidine (CAS: 1597154-72-7) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's structural features, including the bromo and ethoxyphenyl substituents, make it a versatile building block for the construction of more complex molecules. Recent synthetic methodologies have optimized the production of 4-Bromo-6-(4-ethoxyphenyl)pyrimidine, with improvements in yield and purity. These advancements are crucial for its application in high-throughput screening and combinatorial chemistry, where reliable and scalable synthesis is essential.

In terms of biological activity, 4-Bromo-6-(4-ethoxyphenyl)pyrimidine has shown promise as a precursor in the development of kinase inhibitors. Kinases are a major target in drug discovery, particularly for cancer and inflammatory diseases. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, such as EGFR and CDK2, which are implicated in various pathological conditions. These findings highlight the potential of 4-Bromo-6-(4-ethoxyphenyl)pyrimidine as a scaffold for the design of novel therapeutic agents.

Furthermore, the compound's mechanism of action has been investigated in several in vitro and in vivo models. For instance, one study reported that a derivative of 4-Bromo-6-(4-ethoxyphenyl)pyrimidine exhibited potent anti-proliferative effects against certain cancer cell lines, with minimal toxicity to normal cells. This selectivity is a desirable trait in drug development, as it reduces the risk of adverse effects. Additional research has explored the compound's pharmacokinetic properties, including its stability, solubility, and metabolic profile, which are critical for its potential translation into clinical applications.

Despite these promising results, challenges remain in the development of 4-Bromo-6-(4-ethoxyphenyl)pyrimidine-based therapeutics. For example, further optimization of its chemical structure may be necessary to enhance its potency and selectivity. Additionally, more comprehensive preclinical studies are needed to evaluate its safety and efficacy in animal models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these challenges and advance the compound's development.

In conclusion, 4-Bromo-6-(4-ethoxyphenyl)pyrimidine (CAS: 1597154-72-7) represents a valuable tool in medicinal chemistry, with potential applications in the design of kinase inhibitors and other therapeutic agents. Recent research has shed light on its synthetic accessibility, biological activity, and mechanistic insights, paving the way for future studies. Continued exploration of this compound and its derivatives may yield novel drugs for the treatment of various diseases, underscoring its importance in the field of chemical biology and drug discovery.